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Compound of Interest

Compound Name: Hdac1-IN-3

Cat. No.: B12416792 Get Quote

Essential Safety and Handling of Hdac1-IN-3
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Hdac1-IN-3, a potent inhibitor of HDAC1 and HDAC2. Adherence

to these procedures is critical for personnel safety and environmental protection.

Hazard Identification and Classification
Hdac1-IN-3 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life[1].

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Hdac1-IN-3. This is based on a risk assessment incorporating the compound's specific hazards

and general laboratory safety protocols for handling potent compounds.
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PPE Component Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978).

Prevents skin contact with the

compound. Double gloving

provides an extra layer of

protection against potential

contamination.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

aerosols of the compound.

Body Protection

Disposable, impermeable lab

coat or gown with long sleeves

and closed front.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

NIOSH-approved N95

respirator or higher, especially

when handling the powder

form or creating solutions. Use

in a certified chemical fume

hood.

Minimizes the risk of inhaling

the compound, which can be

harmful.

Foot Protection Closed-toe shoes.
Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

All work with Hdac1-IN-3, particularly handling of the solid compound and preparation of

stock solutions, must be conducted in a certified chemical fume hood to avoid inhalation of

dust or aerosols[1].

Ensure an eye-wash station and safety shower are readily accessible.

Prepare all necessary materials, including the required PPE, before handling the compound.

2. Handling the Compound:
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Don all required PPE as specified in the table above.

When weighing the solid compound, use a containment balance or perform the task within

the fume hood.

Avoid the formation of dust and aerosols[1].

For preparing solutions, add the solvent to the solid compound slowly to minimize splashing.

Do not eat, drink, or smoke in the area where Hdac1-IN-3 is being handled[1].

3. Storage:

Store Hdac1-IN-3 powder at -20°C in a tightly sealed container[1].

Store solutions of Hdac1-IN-3 at -80°C[1].

Keep the compound away from direct sunlight, sources of ignition, and incompatible

materials such as strong acids/alkalis and strong oxidizing/reducing agents[1].

Disposal Plan
Proper disposal of Hdac1-IN-3 and associated waste is crucial to prevent environmental

contamination.

Chemical Waste: All unused Hdac1-IN-3 and solutions containing the compound must be

disposed of as hazardous chemical waste. Collect in a designated, properly labeled, and

sealed waste container.

Contaminated Materials: All disposable items that have come into contact with Hdac1-IN-3,

such as gloves, pipette tips, and lab coats, must be collected in a designated hazardous

waste container.

Disposal Method: Dispose of all waste through an approved waste disposal plant in

accordance with local, state, and federal regulations[1]. Do not dispose of down the drain or

in regular trash.
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Emergency Procedures
If Swallowed: Call a poison control center or doctor immediately if you feel unwell. Rinse

your mouth with water. Do NOT induce vomiting[1].

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

thoroughly with large amounts of water. Seek medical attention[1].

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do so. Seek prompt

medical attention[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention[1].

Spills: In case of a spill, collect the spillage and dispose of it as hazardous waste[1].

Experimental Workflow for Safe Handling
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Safe Handling Workflow for Hdac1-IN-3
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Caption: Workflow for the safe handling of Hdac1-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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